5-(Hexylthio)-1,3,4-thiadiazol-2-amine
Cat. No. B8813891
Key on ui cas rn:
61516-63-0
M. Wt: 217.4 g/mol
InChI Key: NSOOBCMKNXDQHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Br:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16].[CH3:17][CH2:18][OH:19].[NH2:1][c:2]1[s:3][c:4]([SH:7])[n:5][n:6]1.[Na+:9].[OH-:8].[OH2:20]>>[NH2:1][c:2]1[s:3][c:4]([S:7][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16])[n:5][n:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCCBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1nnc(S)s1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCCCSc1nnc(N)s1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
